Cas no 937268-66-1 (2-Bromo-6-(1-bromoethyl)pyridine)

• Product Name: 2-Bromo-6-(1-bromoethyl)pyridine
• CAS No: 937268-66-1
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• CID: 4815753
• PubChem ID: 57754738
• Update Time: 2025-11-02

2-Bromo-6-(1-bromoethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(1-bromoethyl)pyridine
• Pyridine, 2-bromo-6-(1-bromoethyl)-
• 2-bromo-6-(1-bromo-ethyl)-pyridine

• Inchi： 1S/C7H7Br2N/c1-5(8)6-3-2-4-7(9)10-6/h2-5H,1H3
• InChI Key： JCKQCMWJRYPFEQ-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC=C(N=1)Br

Computed Properties

• Exact Mass: 264.89247g/mol
• Monoisotopic Mass: 262.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-6-(1-bromoethyl)pyridine

2-Bromo-6-(1-bromoethyl)pyridine (CAS No. 937268-66-1): Properties, Applications, and Market Insights

2-Bromo-6-(1-bromoethyl)pyridine (CAS No. 937268-66-1) is a specialized brominated pyridine derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique bromine substitution pattern, serves as a versatile building block for the development of complex molecules. Its molecular formula, C₇H₇Br₂N, and molecular weight of 264.95 g/mol make it a valuable intermediate in various chemical transformations.

The chemical properties of 2-Bromo-6-(1-bromoethyl)pyridine include a high reactivity due to the presence of two bromine atoms, which facilitate nucleophilic substitution reactions. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the synthesis of pharmaceuticals and agrochemicals. Researchers often explore 2-Bromo-6-(1-bromoethyl)pyridine synthesis methods to optimize yield and purity, ensuring its efficacy in downstream applications.

One of the most prominent applications of 2-Bromo-6-(1-bromoethyl)pyridine is in the pharmaceutical industry, where it is used as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its role in the development of drug candidates for neurological disorders and anti-inflammatory agents has been widely documented. Additionally, its utility in material science for the creation of advanced polymers and ligands for catalysis underscores its multidisciplinary importance.

Recent trends in the chemical industry highlight a growing demand for brominated pyridine derivatives, driven by their applications in green chemistry and sustainable synthesis. 2-Bromo-6-(1-bromoethyl)pyridine aligns with these trends, as researchers seek eco-friendly alternatives to traditional reagents. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern laboratories.

The market for 2-Bromo-6-(1-bromoethyl)pyridine is expected to expand, particularly in regions with robust pharmaceutical and agrochemical sectors. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of end-users. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure the quality and consistency of this compound.

In conclusion, 2-Bromo-6-(1-bromoethyl)pyridine (CAS No. 937268-66-1) is a critical intermediate in organic synthesis, with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique reactivity and compatibility with modern synthetic methods position it as a valuable asset in the chemical industry. As research continues to uncover new applications, the demand for this compound is poised to grow, making it a focal point for innovation and development.